Cas no 1246820-49-4 (Candesartan tert-Butyl Ester)

Candesartan tert-Butyl Ester is an intermediate compound used in the synthesis of Candesartan, an angiotensin II receptor antagonist employed in antihypertensive therapies. The tert-butyl ester group enhances the molecule's stability and solubility, facilitating efficient purification and handling during pharmaceutical manufacturing. This derivative is particularly valuable in multi-step synthetic routes due to its protective role for the carboxylic acid functionality, ensuring selective reactivity in subsequent transformations. Its high purity and consistent performance make it a reliable precursor in producing active pharmaceutical ingredients (APIs) with stringent quality requirements. The compound is typically utilized under controlled conditions to maintain its integrity and optimize yield in large-scale production.

Candesartan tert-Butyl Ester structure

Product Name:Candesartan tert-Butyl Ester

CAS No:1246820-49-4

MF:C₂₈H₂₈N₆O₃

MW:496.560325622559

CID:1063572

Update Time:2025-10-28

Candesartan tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

- Candesartan tert-Butyl Ester
- tert-butyl 2-ethoxy-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
- 2-Ethoxy-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid tert-Butyl Ester
- tert-butyl 3-[dideuterio-[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-2-ethoxybenzimidazole-4-carboxylate
- Inchi： 1S/C28H28N6O3/c1-5-36-27-29-23-12-8-11-22(26(35)37-28(2,3)4)24(23)34(27)17-18-13-15-19(16-14-18)20-9-6-7-10-21(20)25-30-32-33-31-25/h6-16H,5,17H2,1-4H3,(H,30,31,32,33)
- InChI Key： ICTNQSYVECBWHV-UHFFFAOYSA-N
- SMILES： O(C(C1=CC=CC2=C1N(C(=N2)OCC)CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 496.22200

Experimental Properties

PSA: 107.81000
LogP: 5.28570

Candesartan tert-Butyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C175565-10mg	Candesartan tert-Butyl Ester	1246820-49-4		10mg	$ 196.00	2023-04-18
TRC	C175565-100mg	Candesartan tert-Butyl Ester	1246820-49-4		100mg	$ 1533.00	2023-04-18